Cas no 2361645-56-7 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- Tert-butyl N-[(5-oxo-4H-1,2,4-oxadiazol-3-yl)methyl]carbamate
- Z2170078343
- tert-butyl N-[(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)methyl]carbamate
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C8H13N3O4/c1-8(2,3)14-6(12)9-4-5-10-7(13)15-11-5/h4H2,1-3H3,(H,9,12)(H,10,11,13)
- InChI Key: OAHZRMTZLIBFMK-UHFFFAOYSA-N
- SMILES: O(C(NCC1=NOC(N1)=O)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 306
- XLogP3: 0.5
- Topological Polar Surface Area: 89
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7297265-0.05g |
tert-butyl N-[(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)methyl]carbamate |
2361645-56-7 | 95.0% | 0.05g |
$174.0 | 2025-03-11 | |
| Enamine | EN300-7297265-0.1g |
tert-butyl N-[(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)methyl]carbamate |
2361645-56-7 | 95.0% | 0.1g |
$257.0 | 2025-03-11 | |
| Enamine | EN300-7297265-0.25g |
tert-butyl N-[(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)methyl]carbamate |
2361645-56-7 | 95.0% | 0.25g |
$367.0 | 2025-03-11 | |
| Enamine | EN300-7297265-0.5g |
tert-butyl N-[(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)methyl]carbamate |
2361645-56-7 | 95.0% | 0.5g |
$579.0 | 2025-03-11 | |
| Enamine | EN300-7297265-1.0g |
tert-butyl N-[(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)methyl]carbamate |
2361645-56-7 | 95.0% | 1.0g |
$743.0 | 2025-03-11 | |
| Enamine | EN300-7297265-2.5g |
tert-butyl N-[(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)methyl]carbamate |
2361645-56-7 | 95.0% | 2.5g |
$1454.0 | 2025-03-11 | |
| Enamine | EN300-7297265-5.0g |
tert-butyl N-[(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)methyl]carbamate |
2361645-56-7 | 95.0% | 5.0g |
$2152.0 | 2025-03-11 | |
| Enamine | EN300-7297265-10.0g |
tert-butyl N-[(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)methyl]carbamate |
2361645-56-7 | 95.0% | 10.0g |
$3191.0 | 2025-03-11 | |
| 1PlusChem | 1P0286W5-50mg |
tert-butyl N-[(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)methyl]carbamate |
2361645-56-7 | 95% | 50mg |
$269.00 | 2024-05-23 | |
| 1PlusChem | 1P0286W5-100mg |
tert-butyl N-[(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)methyl]carbamate |
2361645-56-7 | 95% | 100mg |
$369.00 | 2024-05-23 |
INDEX NAME NOT YET ASSIGNED Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on INDEX NAME NOT YET ASSIGNED
Unlocking the Potential of CAS No. 2361645-56-7: A Comprehensive Exploration of INDEX NAME NOT YET ASSIGNED
In the rapidly evolving landscape of chemical research and industrial applications, CAS No. 2361645-56-7 has emerged as a compound of significant interest. Despite its current designation as INDEX NAME NOT YET ASSIGNED, this molecule is garnering attention from researchers, formulators, and innovators across multiple disciplines. This article delves deep into the properties, potential applications, and cutting-edge research surrounding this intriguing substance, while addressing the most pressing questions from the scientific community.
The absence of an official IUPAC name for this compound has not deterred scientific inquiry. In fact, the provisional status of INDEX NAME NOT YET ASSIGNED reflects the dynamic nature of chemical discovery, where novel structures often outpace nomenclature systems. Current research suggests this compound may possess unique molecular characteristics that could revolutionize approaches in material science and specialty chemical formulations.
Recent patent filings and academic publications referencing CAS 2361645-56-7 indicate growing commercial interest. Industry analysts note particular potential in advanced polymer systems and performance additives, where the compound's structural features may offer advantages over existing alternatives. The thermal stability profile and solubility characteristics of this material appear especially promising for high-temperature applications.
From an environmental perspective, preliminary studies on INDEX NAME NOT YET ASSIGNED suggest favorable biodegradation potential compared to traditional synthetic compounds. This aligns with growing market demand for sustainable chemistry solutions and green alternatives in industrial processes. Researchers are particularly excited about the compound's possible role in circular economy initiatives and eco-friendly material design.
The analytical characterization of CAS No. 2361645-56-7 presents both challenges and opportunities. Advanced techniques such as high-resolution mass spectrometry and multidimensional NMR have been employed to elucidate its structure. These investigations reveal a complex molecular architecture that may explain the compound's unusual properties and reactivity patterns.
In formulation science, early adopters are exploring synergistic effects between INDEX NAME NOT YET ASSIGNED and other functional ingredients. Preliminary results suggest enhanced performance in surface modification applications and potential as a multifunctional additive. These findings have sparked interest across sectors ranging from coatings technology to advanced material engineering.
Regulatory considerations for CAS 2361645-56-7 remain in flux as toxicological profiles continue to be established. Current data indicates a favorable safety profile under standard handling conditions, though comprehensive risk assessment studies are ongoing. The scientific community eagerly anticipates the completion of these evaluations to clarify the compound's regulatory status and commercial viability.
The intellectual property landscape surrounding this compound is rapidly developing. Several patent families now reference INDEX NAME NOT YET ASSIGNED, particularly in applications involving specialty materials and performance chemicals. This flurry of activity suggests that CAS No. 2361645-56-7 may soon transition from research curiosity to industrial workhorse.
Looking ahead, the trajectory of CAS 2361645-56-7 research points toward several exciting possibilities. Scientists are particularly intrigued by its potential in next-generation technologies, where its unique properties could address longstanding challenges in material performance and process efficiency. As nomenclature committees work to assign an official IUPAC name, the compound's scientific and commercial significance continues to grow.
For researchers and industry professionals tracking emerging chemical entities, INDEX NAME NOT YET ASSIGNED represents a compelling case study in modern chemical innovation. Its development pathway highlights the increasing pace of molecular discovery and the growing importance of structure-property relationships in guiding material design. As more data becomes available, the full potential of CAS No. 2361645-56-7 will undoubtedly come into sharper focus.
2361645-56-7 (INDEX NAME NOT YET ASSIGNED) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)